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Compound of Interest

Compound Name: Acid black 26

Cat. No.: B1595528

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Black 26, also known by its Colour Index name C.I. 27070, is a disazo acid dye
characterized by its deep black hue and its application in the dyeing of various materials such
as wool, polyamide, silk, and leather.[1][2] Its chemical structure, containing two azo (-N=N-)
groups and sulfonic acid moieties, imparts its characteristic color and water solubility, making it
suitable for dyeing processes in acidic media. This technical guide provides a comprehensive
overview of the physical and chemical properties of Acid Black 26, along with detailed
experimental protocols for its synthesis and characterization, aimed at professionals in
research and development.

Physicochemical Properties

Acid Black 26 is a complex organic molecule with specific properties that dictate its behavior
and applications. A summary of its key physical and chemical data is presented below.

General and Physical Properties

This table summarizes the main identifiers and physical characteristics of Acid Black 26.
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Property Value Reference(s)
Cl Name Acid Black 26 [2]
Cl Number 27070 [2]
CAS Number 6262-07-3 [2]
Molecular Formula C32H21Ns5Na207S:2 [2]
Molecular Weight 697.65 g/mol [2]
Appearance Bluish-black powder [1]
Melting Point Decomposes above 200°C [3]

Solubility and Spectroscopic Data

The solubility and spectroscopic characteristics are crucial for the application and analysis of
Acid Black 26.

Property Value Reference(s)
Solubility in Water 100 g/L (at 90°C) [1]

o ) Slightly soluble in ethanol and
Solubility in Organic Solvents [1]

acetone

Behavior in Concentrated Turns violet, becomes blue o
H2S04 upon dilution
Maximum Absorption Approximately 600 nm in 3]
Wavelength (Amax) agueous solution

Synthesis of Acid Black 26

The synthesis of Acid Black 26 is a multi-step process involving diazotization and coupling
reactions, typical for azo dyes.

Manufacturing Process
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The industrial synthesis of Acid Black 26 involves a two-step coupling process.[2] First, 5-
Amino-2-(phenylamino)benzenesulfonic acid is diazotized and coupled with Naphthalen-1-
amine. The resulting monoazo intermediate is then diazotized again and coupled with 6-
Hydroxynaphthalene-2-sulfonic acid to yield the final disazo dye.[2]

Laboratory-Scale Synthesis Protocol

The following is a representative experimental protocol for the laboratory synthesis of Acid
Black 26, based on the established chemistry of azo dye formation.

Step 1: Diazotization of 5-Amino-2-(phenylamino)benzenesulfonic acid

» Dissolve a specific molar equivalent of 5-Amino-2-(phenylamino)benzenesulfonic acid in
dilute hydrochloric acid.

o Cool the solution to 0-5°C in an ice-salt bath with constant stirring.

e Slowly add a stoichiometric amount of a pre-cooled aqueous solution of sodium nitrite
(NaNO2) dropwise, maintaining the temperature below 5°C.

« Stir the reaction mixture for 30-60 minutes at 0-5°C to ensure complete formation of the
diazonium salt. The completion of diazotization can be checked using starch-iodide paper.

Step 2: First Coupling Reaction

 In a separate beaker, dissolve an equimolar amount of Naphthalen-1-amine in a suitable
solvent and cool it to 0-5°C.

e Slowly add the diazonium salt solution from Step 1 to the Naphthalen-1-amine solution with
vigorous stirring, while maintaining the temperature at 0-5°C.

» Adjust the pH of the reaction mixture to the optimal range for coupling (typically weakly acidic
to neutral) by adding a suitable base, such as sodium acetate.

» Continue stirring for several hours until the coupling reaction is complete, which can be
monitored by techniques like thin-layer chromatography (TLC).

Step 3: Diazotization of the Intermediate Monoazo Compound
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« Isolate the monoazo product from the first coupling step.

» Repeat the diazotization procedure as described in Step 1, using the isolated intermediate
as the starting amine.

Step 4: Second Coupling Reaction

o Dissolve an equimolar amount of 6-Hydroxynaphthalene-2-sulfonic acid in an alkaline
solution (e.g., sodium carbonate or sodium hydroxide solution) and cool to 0-5°C.

e Slowly add the diazonium salt solution of the intermediate from Step 3 to the solution of the
coupling component with constant stirring, maintaining the temperature and alkaline pH.

o Continue stirring for several hours to ensure the completion of the second coupling reaction.
Step 5: Isolation and Purification

» Precipitate the final Acid Black 26 dye from the reaction mixture by "salting out” with sodium
chloride.

« Filter the crude product and wash it with a saturated sodium chloride solution to remove
unreacted starting materials and by-products.

e Recrystallize the crude product from a suitable solvent system (e.g., water-ethanol mixture)
to obtain the purified dye.

» Dry the purified Acid Black 26 in a vacuum oven at a moderate temperature.
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Synthesis Workflow of Acid Black 26
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Caption: Synthesis workflow for Acid Black 26.

Spectroscopic Characterization
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The structural elucidation and purity assessment of Acid Black 26 are typically performed
using a combination of spectroscopic techniques.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to determine the maximum absorption wavelength (Amax) of the
dye, which is related to its color, and for quantitative analysis.

Experimental Protocol:

o Sample Preparation: Prepare a stock solution of Acid Black 26 of known concentration in
deionized water. From the stock solution, prepare a series of dilutions to fall within the linear
range of the spectrophotometer.

 Instrumental Analysis: Record the UV-Vis spectrum of each solution over a wavelength range
of 200-800 nm using a double-beam UV-Vis spectrophotometer, with deionized water as the
reference.

o Data Analysis: Identify the Amax from the spectrum. A plot of absorbance at Amax versus
concentration should yield a linear calibration curve according to the Beer-Lambert law.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is employed to identify the functional groups present in the Acid Black 26
molecule.

Experimental Protocol:

o Sample Preparation: Prepare a KBr pellet by mixing a small amount of finely ground, dry
Acid Black 26 powder with spectroscopic grade potassium bromide (KBr).

 Instrumental Analysis: Record the FTIR spectrum of the KBr pellet over a wavenumber range
of 4000-400 cm~1,

o Data Analysis: Identify the characteristic absorption bands for the functional groups present
in the molecule.

Expected Characteristic FTIR Peaks:
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Wavenumber (cm~?) Functional Group Assignment
~3400 O-H and N-H stretching

~1600 C=C aromatic stretching
~1500-1400 N=N stretching (azo bond)
~1200-1000 S=0 stretching (sulfonate group)
~850-750 Aromatic C-H bending

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are powerful tools for the detailed structural elucidation of

organic molecules like Acid Black 26.
Experimental Protocol:

o Sample Preparation: Dissolve an accurately weighed sample of Acid Black 26 in a suitable
deuterated solvent (e.g., DMSO-ds or D20).

 Instrumental Analysis: Acquire *H and 3C NMR spectra using a high-field NMR
spectrometer.

o Data Analysis: Analyze the chemical shifts, integration, and coupling patterns to assign the
signals to the respective protons and carbons in the molecular structure.
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Experimental Workflow for Spectroscopic Analysis
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Caption: Generalized workflow for spectroscopic analysis.

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties
of Acid Black 26, along with comprehensive methodologies for its synthesis and spectroscopic
characterization. The information presented serves as a valuable resource for researchers and
scientists working with this dye, enabling a deeper understanding of its properties and
facilitating its application in various scientific and industrial fields. The provided protocols offer a
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foundation for the consistent and reliable analysis of Acid Black 26, contributing to the
advancement of research in dye chemistry and material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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